Cas no 1577258-18-4 (Methyl 2,5-dichloro-3-hydroxybenzoate)

• Product Name: Methyl 2,5-dichloro-3-hydroxybenzoate
• CAS No: 1577258-18-4
• MF: C₈H₆Cl₂O₃
• MW: 221.037440776825
• CID: 4951380
• Update Time: 2025-06-15

Methyl 2,5-dichloro-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2,5-dichloro-3-hydroxybenzoate
• Methyl 2,5-dichloro-3-hydroxybenzoate

• Inchi： 1S/C8H6Cl2O3/c1-13-8(12)5-2-4(9)3-6(11)7(5)10/h2-3,11H,1H3
• InChI Key： BDVOMNDCYLEUHY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C(=O)OC)Cl)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2,5-dichloro-3-hydroxybenzoate

Methyl 2,5-dichloro-3-hydroxybenzoate (CAS No. 1577258-18-4): An Overview

Methyl 2,5-dichloro-3-hydroxybenzoate (CAS No. 1577258-18-4) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with two chlorine atoms and a hydroxyl group, along with a methyl ester functional group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in various synthetic pathways and potential therapeutic applications.

The molecular formula of Methyl 2,5-dichloro-3-hydroxybenzoate is C₉H₇Cl₂O₃, and its molecular weight is approximately 240.06 g/mol. The compound is typically synthesized through the esterification of 2,5-dichloro-3-hydroxybenzoic acid with methanol in the presence of an acid catalyst. This reaction is well-documented in the literature and has been optimized for high yield and purity.

In terms of physical properties, Methyl 2,5-dichloro-3-hydroxybenzoate is a white crystalline solid at room temperature. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These solubility characteristics are important for its use in various chemical reactions and formulations.

The chemical stability of Methyl 2,5-dichloro-3-hydroxybenzoate is another critical aspect to consider. The compound is stable under normal laboratory conditions but may undergo hydrolysis in the presence of strong acids or bases. Additionally, exposure to high temperatures or prolonged UV light can lead to degradation. Therefore, it is recommended to store the compound in a cool, dry place away from direct sunlight.

In recent years, Methyl 2,5-dichloro-3-hydroxybenzoate has been investigated for its potential biological activities. One area of interest is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that Methyl 2,5-dichloro-3-hydroxybenzoate could be a promising lead compound for the development of anti-inflammatory drugs.

Beyond its anti-inflammatory potential, Methyl 2,5-dichloro-3-hydroxybenzoate has also been explored for its antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer and neurodegenerative disorders. Research has demonstrated that this compound exhibits significant antioxidant activity by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).

The pharmacokinetic properties of Methyl 2,5-dichloro-3-hydroxybenzoate have also been studied to understand its behavior in biological systems. In vivo studies have shown that the compound has good oral bioavailability and is rapidly absorbed from the gastrointestinal tract. It undergoes metabolism primarily through hepatic pathways, with the major metabolites being identified as glucuronide conjugates and hydroxylated derivatives.

Toxicity studies on Methyl 2,5-dichloro-3-hydroxybenzoate have indicated that it has low acute toxicity when administered orally or intraperitoneally to rodents. However, chronic exposure at high doses may cause liver and kidney damage. Therefore, further research is needed to determine safe dosing regimens for potential therapeutic applications.

In conclusion, Methyl 2,5-dichloro-3-hydroxybenzoate (CAS No. 1577258-18-4) is a versatile compound with a range of potential applications in both chemical synthesis and pharmaceutical research. Its unique molecular structure confers specific chemical properties that make it an attractive intermediate for various synthetic pathways. Additionally, its anti-inflammatory and antioxidant activities suggest that it could be developed into novel therapeutic agents for treating inflammatory diseases and conditions associated with oxidative stress.